Cas no 13135-68-7 (Proline,4-fluoro-1-methyl-, methyl ester, L- (8CI))

• Product Name: Proline,4-fluoro-1-methyl-, methyl ester, L- (8CI)
• CAS No: 13135-68-7
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 119330
• PubChem ID: 45115941
• Update Time: 2025-04-18

Proline,4-fluoro-1-methyl-, methyl ester, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 4-fluoro-1-methyl-, methyl ester, L- (8CI)
• Proline,4-fluoro-1-methyl-,methyl ester,l-(8ci)
• 13135-68-7
• Proline,4-fluoro-1-methyl-, methyl ester, L- (8CI)

• Inchi： 1S/C7H12FNO2/c1-9-4-5(8)3-6(9)7(10)11-2/h5-6H,3-4H2,1-2H3/t5?,6-/m0/s1
• InChI Key： KETSRBXKJYQGAD-GDVGLLTNSA-N
• SMILES： FC1CN(C)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 161.08526
• Monoisotopic Mass: 161.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 29.54